Cas no 1384799-76-1 (1-(2,6-dichlorophenyl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(2,6-dichlorophenyl)cyclopropan-1-amine hydrochloride
• CAS No: 1384799-76-1
• MF: C₉H₁₀Cl₃N
• MW: 238.541399478912
• CID: 4593021
• PubChem ID: 71756098
• Update Time: 2025-06-07

1-(2,6-dichlorophenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichlorophenyl)cyclopropan-1-amine hydrochloride
• 1-(2,6-Dichlorophenyl)cyclopropanamine Hydrochloride

• Inchi： 1S/C9H9Cl2N.ClH/c10-6-2-1-3-7(11)8(6)9(12)4-5-9;/h1-3H,4-5,12H2;1H
• InChI Key： NEWIGHBGVLJPHZ-UHFFFAOYSA-N
• SMILES： C1(C2=C(Cl)C=CC=C2Cl)(N)CC1.[H]Cl

Additional information on 1-(2,6-dichlorophenyl)cyclopropan-1-amine hydrochloride

Introduction to 1-(2,6-dichlorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1384799-76-1)

1-(2,6-dichlorophenyl)cyclopropan-1-amine hydrochloride, identified by the chemical compound code CAS No. 1384799-76-1, is a significant molecular entity that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amines, characterized by its cyclopropane ring fused with an aromatic system, which imparts unique structural and electronic properties. The presence of two chlorine substituents at the 2 and 6 positions of the phenyl ring enhances its reactivity and potential biological activity, making it a valuable scaffold for drug discovery.

The hydrochloride salt form of this compound is particularly noteworthy due to its improved solubility and stability, which are critical factors in pharmaceutical development. These attributes facilitate its use in various biochemical assays and in vitro studies, enabling researchers to evaluate its pharmacological profile with greater efficiency. The cyclopropane moiety, a three-membered cyclic structure, is known for its strained bond angles, which can influence the molecule's conformation and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinity and mode of interaction of 1-(2,6-dichlorophenyl)cyclopropan-1-amine hydrochloride with potential biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways and cancer progression. The dichlorophenyl group contributes to hydrophobic interactions, while the amine functionality can engage in hydrogen bonding, both of which are crucial for achieving high binding specificity.

In the realm of medicinal chemistry, the structural features of this compound make it an attractive candidate for further derivatization. By modifying the substituents on the cyclopropane ring or the phenyl moiety, chemists can fine-tune its pharmacological properties to optimize efficacy and minimize side effects. Such modifications are often guided by insights from high-throughput screening (HTS) campaigns and structure-activity relationship (SAR) studies.

The synthesis of 1-(2,6-dichlorophenyl)cyclopropan-1-amine hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors such as 2,6-dichlorobenzonitrile or 2,6-dichlorobenzyl halides. The introduction of the cyclopropane ring is achieved through cyclopropanation reactions, which can be catalyzed by transition metals such as palladium or copper. The final step involves conversion to the hydrochloride salt to enhance stability and bioavailability.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Preclinical studies have indicated that derivatives of this class may modulate neurotransmitter systems involved in conditions such as depression and anxiety. The ability of 1-(2,6-dichlorophenyl)cyclopropan-1-amine hydrochloride to interact with specific receptor subtypes without causing significant off-target effects makes it a promising lead compound for further investigation.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors that target protein-protein interactions (PPIs), which are often difficult to address with traditional drug molecules. The unique structural framework of 1-(2,6-dichlorophenyl)cyclopropan-1-amine hydrochloride provides a scaffold that can be engineered to disrupt PPIs relevant to diseases like Alzheimer's and Parkinson's. This approach leverages the compound's ability to insert into protein binding pockets and alter conformational dynamics.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds that may have therapeutic potential. Rigorous safety evaluations are conducted before any compound enters clinical trials, ensuring that both animal models and human subjects are protected from undue risks. The development process for 1-(2,6-dichlorophenyl)cyclopropan-1-amine hydrochloride adheres to stringent regulatory guidelines set forth by agencies such as the FDA and EMA.

The role of CAS No. 1384799-76-1 in academic research cannot be overstated. It serves as a reference point for scientists investigating novel synthetic pathways and pharmacological mechanisms. The availability of this compound through reputable chemical suppliers has facilitated numerous collaborative projects aimed at expanding our understanding of heterocyclic chemistry.

Looking ahead, the future prospects for 1-(2,6-dichlorophenyl)cyclopropan-1-amine hydrochloride appear promising. Continued research into its biological activity will likely uncover new therapeutic applications beyond its initial scope. Advances in drug delivery systems may also enhance its efficacy by improving target specificity and reducing systemic toxicity.

In conclusion,1-(2,6-dichlorophenyl)cyclopropan-1-amine hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer a rich foundation for drug design, while its potential applications in treating neurological disorders underscore its importance as a research tool. As scientific understanding evolves,CAS No. 1384799-76-1 will continue to play a pivotal role in shaping the future of medicinal chemistry.